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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675 Get Quote

CAS Number: 13368-42-8

This technical guide provides a comprehensive overview of 4-(Trimethylsilyl)morpholine, a

versatile reagent in organic synthesis and material science. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

and physical properties, synthesis, reactivity, and applications, with a particular focus on its

relevance to medicinal chemistry and drug discovery.

Chemical and Physical Properties
4-(Trimethylsilyl)morpholine, also known as N-(trimethylsilyl)morpholine, is a clear, colorless

to pale yellow liquid.[1] It is a silylated derivative of morpholine, where the hydrogen atom on

the nitrogen is replaced by a trimethylsilyl group. This modification imparts unique reactivity to

the molecule, making it a useful tool in various chemical transformations.

Table 1: Physicochemical Properties of 4-(Trimethylsilyl)morpholine
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Property Value Reference(s)

CAS Number 13368-42-8 [1]

Molecular Formula C₇H₁₇NOSi [2]

Molecular Weight 159.30 g/mol [2]

Boiling Point 160 °C (lit.) [3]

Density 0.897 g/mL at 25 °C (lit.) [3]

Refractive Index (n²⁰/D) 1.441 (lit.) [3]

Flash Point 29 °C (84.2 °F) - closed cup [3]

Form Liquid [3]

Synthesis of 4-(Trimethylsilyl)morpholine
The most common method for the synthesis of 4-(Trimethylsilyl)morpholine is the direct

silylation of morpholine with a suitable silylating agent, such as trimethylsilyl chloride (TMSCl).

The reaction is typically carried out in an inert solvent in the presence of a base to neutralize

the hydrochloric acid byproduct.
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Synthesis of 4-(Trimethylsilyl)morpholine.

Experimental Protocol: Synthesis of 4-
(Trimethylsilyl)morpholine
This protocol is a representative procedure based on the general method of silylating amines.

Materials:

Morpholine

Trimethylsilyl chloride (TMSCl)

Anhydrous triethylamine (Et₃N)

Anhydrous diethyl ether (Et₂O)
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Round-bottom flask equipped with a reflux condenser and a dropping funnel

Magnetic stirrer

Nitrogen or Argon inert atmosphere setup

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a dropping funnel, place a solution of morpholine in anhydrous diethyl ether

under an inert atmosphere.

Add an equimolar amount of anhydrous triethylamine to the solution.

From the dropping funnel, add a solution of trimethylsilyl chloride in anhydrous diethyl ether

dropwise to the stirred morpholine solution at room temperature. An exothermic reaction may

be observed.

After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure the

completion of the reaction.

Cool the reaction mixture to room temperature. The formation of a white precipitate

(triethylamine hydrochloride) will be observed.

Filter the mixture to remove the triethylamine hydrochloride salt.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 4-(Trimethylsilyl)morpholine.
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Reactivity and Applications
4-(Trimethylsilyl)morpholine serves as a versatile reagent in organic synthesis, primarily as a

silylating agent and a non-nucleophilic base.

Silylation of Alcohols and Other Functional Groups
4-(Trimethylsilyl)morpholine is an effective silylating agent for the protection of hydroxyl

groups in alcohols, phenols, and carboxylic acids.[4] The trimethylsilyl (TMS) group is a

common protecting group in multi-step organic synthesis due to its ease of introduction and

removal under mild conditions.[5] The silylation reaction proceeds by the transfer of the

trimethylsilyl group from the nitrogen atom of 4-(trimethylsilyl)morpholine to the oxygen atom

of the hydroxyl group.

Application in Deoxynucleoside Synthesis
A significant application of silylation in drug development is the protection of hydroxyl groups in

nucleosides during the synthesis of oligonucleotides and their analogs. While direct use of 4-
(trimethylsilyl)morpholine is less documented than other silylating agents, its reactivity profile

suggests its utility in this context. The protection of the 5'- and 3'-hydroxyl groups of

deoxynucleosides is a critical step to ensure regioselective reactions at other positions of the

molecule.

Precursor for Chemical Vapor Deposition
4-(Trimethylsilyl)morpholine has been investigated as a precursor for plasma-enhanced

chemical vapor deposition (PECVD) to produce thin films.[6] The composition and properties of

the deposited films can be controlled by varying the deposition parameters.

Role in Drug Discovery and Development
While 4-(Trimethylsilyl)morpholine itself is not a therapeutic agent, the morpholine scaffold is

a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[7] The

incorporation of a morpholine ring can improve the pharmacokinetic properties of a drug

molecule, such as solubility, metabolic stability, and oral bioavailability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://diverdi.colostate.edu/C442/references/analysis/derivitization/silylation%20overview.pdf
https://en.highfine.com/news/protecting-groups-in-organic-synthesis---protection-and-deprotection-of-alcoholic-hydroxyl-groups--i-.html
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://bakhtiniada.ru/1066-5285/article/view/241781
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.researchgate.net/publication/333487710_Recent_progress_in_the_synthesis_of_morpholines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Morpholine-Containing Drugs and Their Signaling
Pathways
Many drugs containing the morpholine moiety exert their therapeutic effects by modulating

specific signaling pathways involved in disease progression. Understanding these pathways is

crucial for the rational design of new drug candidates.

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway

is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism.

[8][9] Dysregulation of this pathway is frequently observed in cancer. Several PI3K/mTOR

inhibitors containing a morpholine ring have been developed as anticancer agents.
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PI3K/Akt/mTOR signaling pathway and inhibition.
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The EGFR signaling pathway plays a crucial role in regulating cell proliferation, differentiation,

and survival.[10] Aberrant EGFR signaling is a hallmark of many cancers. Gefitinib, an EGFR

tyrosine kinase inhibitor that contains a morpholine moiety, is used in the treatment of certain

types of non-small cell lung cancer.
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EGFR signaling pathway and inhibition by Gefitinib.
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Linezolid is an oxazolidinone antibiotic that contains a morpholine ring. It inhibits bacterial

protein synthesis by binding to the 50S ribosomal subunit and preventing the formation of the

initiation complex, a unique mechanism of action.[3][11][12][13]
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Mechanism of action of Linezolid.

Safety and Handling
4-(Trimethylsilyl)morpholine is a flammable liquid and vapor and causes severe skin burns

and eye damage. It should be handled with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated

fume hood. It is incompatible with strong oxidizing agents and strong acids. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Conclusion
4-(Trimethylsilyl)morpholine is a valuable reagent with diverse applications in organic

synthesis and materials science. Its role as a silylating agent is particularly relevant to the field
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of drug discovery for the protection of functional groups in complex molecules like nucleosides.

Furthermore, the prevalence of the morpholine scaffold in numerous approved drugs highlights

the importance of this heterocyclic motif in medicinal chemistry. A thorough understanding of

the properties, synthesis, and reactivity of 4-(trimethylsilyl)morpholine, as well as the

biological significance of the morpholine ring, can empower researchers to leverage this

compound in the development of new therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079675#4-trimethylsilyl-morpholine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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